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Compound of Interest

Compound Name: 4-(Trifluoromethyl)umbelliferone

Cat. No.: B041306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 7-Hydroxy-4-(trifluoromethyl)coumarin. The information is
intended for researchers, scientists, and professionals involved in drug development and
materials science.

Chemical Structure and Properties

7-Hydroxy-4-(trifluoromethyl)coumarin, also known as 4-(Trifluoromethyl)umbelliferone, is a
fluorinated derivative of coumarin.[1][2] Its structure consists of a benzopyrone core with a
hydroxyl (-OH) group at the 7-position and a trifluoromethyl (-CF3) group at the 4-position.[1][2]
This unique substitution pattern, particularly the strongly electron-withdrawing trifluoromethyl
group, imparts distinct photophysical and biological properties to the molecule.[2]

Below is a diagram of the chemical structure of 7-Hydroxy-4-(trifluoromethyl)coumarin.
Caption: Chemical structure of 7-Hydroxy-4-(trifluoromethyl)coumarin.

Table 1: Chemical and Physical Properties
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Property Value Reference
CAS Number 575-03-1 [11[3]
Molecular Formula C10Hs5F30s3 [1][3]
Molecular Weight 230.14 g/mol [11[3]
IUPAC Name rhydroxy-4- [3]

(trifluoromethyl)chromen-2-one

4-

(Trifluoromethyl)umbelliferone,
Synonyms 7-Hydroxy-4- [1]

(trifluoromethyl)-2H-chromen-

2-one

White to light yellow to light

Appearance

orange powder/crystal
Melting Point 186.8-187.8 °C [4]
Purity >98.0% (HPLC)

Spectroscopic Data

The spectroscopic properties of 7-Hydroxy-4-(trifluoromethyl)coumarin are well-documented
and are crucial for its identification and application as a fluorescent probe.

Table 2: Spectroscopic Data
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Spectroscopy Solvent Peaks/Wavelengths Reference
510.97 (s, 1H), 7.53
(s, 1H), 6.95-6.86 (m,

1H NMR DMSO-de [4][5]
1H), 6.81 (d, J=2.3Hz,
1H), 6.78-6.68 (m, 1H)

vicm~1: 3419, 3096,
IR (KBr) 1703, 1600, 1409, [5]

1280, 1127, 866, 842

Excitation: 360 nm,
Fluorescence o
Emission: 460 nm

[2]

UV-Vis Absorption Ethanol

Amax: 338 nm (€ =

e [6]
12600 M~tcm~?)

Experimental Protocols

The synthesis of 7-Hydroxy-4-(trifluoromethyl)coumarin is commonly achieved through the

Pechmann condensation reaction.

Protocol 1: Synthesis via Pechmann Condensation

This protocol is adapted from literature reports.[4][5]

Materials:

¢ Resorcinol

» Ethyl trifluoroacetoacetate or Trifluoroacetic anhydride[5]

e Concentrated sulfuric acid or Phosphoric acid[5]

e ICce

o Ethanol

o Water
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Procedure:

¢ In a three-necked flask, cool 30 mL of concentrated sulfuric acid to 0°C using an ice-salt
bath.[5]

e Prepare a mixture of 11.0 g of resorcinol and 12 mL of trifluoroacetic anhydride.[5]

o Add the resorcinol mixture dropwise to the cooled, rapidly stirring concentrated sulfuric acid,
maintaining the temperature below 0°C.[5]

 After the addition is complete, continue stirring the reaction mixture for 12 hours.[5]

e Pour the reaction mixture into 500 mL of ice water with vigorous stirring to precipitate the
product.[5]

o Collect the solid product by filtration.

e Recrystallize the crude product from an ethanol/water mixture to obtain pure 7-Hydroxy-4-
(trifluoromethyl)coumarin as white, needle-like crystals.[5]

Yield: 55.6%[5]

Protocol 2: Mechanochemical Synthesis

A solvent-free approach has also been reported.[2]
Materials:

e 4-(Trifluoromethyl)resorcinol

o Ethyl acetoacetate

e Indium(lll) chloride (3 mol%)

Procedure:

» Mill a mixture of 4-(trifluoromethyl)resorcinol, ethyl acetoacetate, and indium(lll) chloride at
60 Hz for 10—-20 minutes at room temperature.[2]
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» Recrystallize the resulting solid to obtain the final product.[2]

Yield: 80-88%[2]

Applications and Biological Activity

7-Hydroxy-4-(trifluoromethyl)coumarin is a versatile molecule with a range of applications
stemming from its strong fluorescence and biological properties.

4.1. Fluorescent Probes and Sensors Due to its significant fluorescence, this coumarin
derivative is widely used as a fluorescent probe.[2] Its fluorescence intensity is sensitive to the
microenvironment, including polarity and viscosity, making it useful for monitoring chemical
reactions like polymerization.[1] It also exhibits a strong binding affinity for H2S/HS, leading to
an increase in fluorescence intensity, which enables its use as a chemical sensor for these
species.[1] The fluorescence is also pH-dependent.[2]

4.2. Materials Science The electron-delocalized core of 7-Hydroxy-4-(trifluoromethyl)coumarin
makes it a valuable component in the development of dyes and emitters for dye-sensitized
solar cells (DSSCs) and organic light-emitting diodes (OLEDS).[1]

4.3. Biological and Pharmacological Significance This compound has demonstrated notable
biological activities, including:

» Antibacterial and Antifungal Properties: It has shown significant antibacterial and promising
antifungal activities.[2] Studies have indicated its potential as a lead compound for
developing new antibacterial agents against foodborne pathogens.[2] It also shows broad-
spectrum antifungal activity against various plant pathogens.[5]

o Enzymatic Assays: It is utilized in high-throughput screening assays to assess the activity of
cytochrome P450 enzymes, such as CYP3A4, which are critical in drug metabolism.[2]

The following diagram illustrates the workflow from synthesis to application of 7-Hydroxy-4-
(trifluoromethyl)coumarin.
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Caption: General workflow for synthesis and application of 7-Hydroxy-4-
(trifluoromethyl)coumarin.

Signaling Pathways and Logical Relationships

While specific signaling pathways directly modulated by 7-Hydroxy-4-(trifluoromethyl)coumarin
are still under investigation, its application in biological assays often involves the detection of
enzymatic activity.[2] For instance, in a cytochrome P450 assay, the coumarin derivative acts
as a substrate, and its metabolism leads to a fluorescent product, allowing for the quantification
of enzyme activity.

The logical relationship for its use as a fluorescent sensor for H2S/HS~ can be depicted as
follows:
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Caption: Logical diagram of the fluorescent sensing mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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